Cas no 20712-11-2 (6-Nitrobenzo[c]isothiazole)
6-Nitrobenzo[c]isothiazole is a heterocyclic aromatic compound featuring a nitro group at the 6-position of the benzo[c]isothiazole scaffold. This structure imparts unique reactivity, making it a valuable intermediate in organic synthesis, particularly for pharmaceuticals and agrochemicals. The nitro group enhances electrophilic properties, facilitating further functionalization through reduction or substitution reactions. Its rigid bicyclic framework contributes to stability while allowing precise steric and electronic modulation in target molecules. The compound is commonly utilized in the development of bioactive compounds, including potential therapeutic agents. Careful handling is advised due to its potential sensitivity under certain conditions. Suitable for research applications requiring high-purity heterocyclic building blocks.
6-Nitrobenzo[c]isothiazole structure
Product Name:6-Nitrobenzo[c]isothiazole
CAS No:20712-11-2
MF:C7H4N2O2S
MW:180.183859825134
MDL:MFCD28668106
CID:3902680
PubChem ID:12255799
Update Time:2025-05-21
6-Nitrobenzo[c]isothiazole Chemical and Physical Properties
Names and Identifiers
-
- 2,1-Benzisothiazole, 6-nitro-
- 6-Nitrobenzo[c]isothiazole
- 6-nitro-2,1-benzisothiazole
- SY236690
- MFCD28668106
- 20712-11-2
- AC2157
- AKOS037630900
- 6-nitro-2,1-benzothiazole
-
- MDL: MFCD28668106
- Inchi: 1S/C7H4N2O2S/c10-9(11)6-2-1-5-4-12-8-7(5)3-6/h1-4H
- InChI Key: BOFCVHQQACRTKT-UHFFFAOYSA-N
- SMILES: S1C=C2C=CC(=CC2=N1)[N+](=O)[O-]
Computed Properties
- Exact Mass: 179.99934855Da
- Monoisotopic Mass: 179.99934855Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 12
- Rotatable Bond Count: 0
- Complexity: 194
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 87
- XLogP3: 2.2
6-Nitrobenzo[c]isothiazole Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| abcr | AB533392-100 mg |
6-Nitrobenzo[c]isothiazole; . |
20712-11-2 | 100mg |
€330.00 | 2023-06-14 | ||
| abcr | AB533392-250 mg |
6-Nitrobenzo[c]isothiazole; . |
20712-11-2 | 250mg |
€462.60 | 2023-06-14 | ||
| abcr | AB533392-1 g |
6-Nitrobenzo[c]isothiazole; . |
20712-11-2 | 1g |
€1141.20 | 2023-06-14 | ||
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | Y16045-1g |
6-Nitrobenzo[c]isothiazole |
20712-11-2 | 95% | 1g |
¥7359.0 | 2024-07-15 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | Y16045-250mg |
6-Nitrobenzo[c]isothiazole |
20712-11-2 | 95% | 250mg |
¥2859.0 | 2024-07-15 | |
| SHANG HAI SHAO YUAN SHI JI Co., Ltd. | SY236690-0.1g |
6-Nitrobenzo[c]isothiazole |
20712-11-2 | ≥95% | 0.1g |
¥1200.00 | 2025-04-16 | |
| SHANG HAI SHAO YUAN SHI JI Co., Ltd. | SY236690-0.25g |
6-Nitrobenzo[c]isothiazole |
20712-11-2 | ≥95% | 0.25g |
¥1900.00 | 2025-04-16 | |
| SHANG HAI SHAO YUAN SHI JI Co., Ltd. | SY236690-1g |
6-Nitrobenzo[c]isothiazole |
20712-11-2 | ≥95% | 1g |
¥4900.00 | 2025-04-16 | |
| Chemenu | CM384802-250mg |
6-Nitrobenzo[c]isothiazole |
20712-11-2 | 95%+ | 250mg |
$*** | 2023-03-31 | |
| Chemenu | CM384802-1g |
6-Nitrobenzo[c]isothiazole |
20712-11-2 | 95%+ | 1g |
$*** | 2023-03-31 |
6-Nitrobenzo[c]isothiazole Related Literature
-
Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
-
Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
-
Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
-
Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
-
Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
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